Cas no 1354008-79-9 ((S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide)

• Product Name: (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide
• CAS No: 1354008-79-9
• MF: C₁₀H₁₄BrN₃O
• MW: 272.141661167145
• CID: 2165704
• Update Time: 2025-10-29

(S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(6-bromo-pyridin-3-ylmethyl)-n-methyl-propionamide
• (S)-2-Amino-N-((6-bromopyridin-3-yl)methyl)-N-methylpropanamide
• AM96182
• (S)-2-Amino-N-(6-bromopyridin-3-ylmethyl)-N-methylpropanamide
• (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide

• Inchi： 1S/C10H14BrN3O/c1-7(12)10(15)14(2)6-8-3-4-9(11)13-5-8/h3-5,7H,6,12H2,1-2H3/t7-/m0/s1
• InChI Key： BMTUYKQAYRKUJC-ZETCQYMHSA-N
• SMILES： BrC1=CC=C(C=N1)CN(C)C([C@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide

Comprehensive Overview of (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide (CAS No. 1354008-79-9)

(S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide (CAS No. 1354008-79-9) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique bromopyridine moiety combined with a propionamide backbone, making it a valuable intermediate in drug discovery and development. Its structural complexity and stereospecificity contribute to its potential applications in targeting enzyme inhibition and receptor modulation.

The compound's chiral center at the 2-amino position is critical for its biological activity, as enantiopure forms often exhibit distinct pharmacological profiles. Researchers are particularly interested in its role as a building block for novel therapeutics, especially in neurology and oncology. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in precision medicine due to their implications in cancer and neurodegenerative diseases.

From a synthetic chemistry perspective, (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide exemplifies modern trends in green chemistry and atom economy. Its bromo-substituted pyridine group allows for further functionalization via cross-coupling reactions, aligning with the growing demand for sustainable synthetic routes. This adaptability makes it a favorite among medicinal chemists exploring structure-activity relationships (SAR).

Analytical characterization of this compound involves advanced techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for research applications. Its stability under various pH conditions and solubility in organic solvents are frequently discussed in forums, reflecting user interest in practical handling and storage.

In the context of AI-driven drug discovery, (S)-2-Amino-N-(6-bromo-pyridin-3-ylmethyl)-N-methyl-propionamide has been featured in computational studies predicting binding affinities. This aligns with the surge in searches for "machine learning in chemistry" and "virtual screening tools." Its molecular properties are often benchmarked in cheminformatics databases, underscoring its relevance in digital transformation trends.

Regulatory compliance is another area of focus. While not classified as hazardous, proper laboratory safety protocols must be followed during its use. FAQs often address its compatibility with REACH and FDA guidelines, highlighting the compound's alignment with global standards for research chemicals.

Market-wise, the demand for chiral intermediates like this compound continues to rise, driven by the pharmaceutical industry's shift toward personalized medicine. Suppliers frequently list it under categories such as "high-value synthetic intermediates" or "pharmacophores," terms increasingly searched in procurement platforms.

Future research directions may explore its derivatives for drug repurposing, a trending topic in post-pandemic drug development. Its structural features suggest potential in addressing antibiotic resistance or metabolic disorders, areas receiving substantial NIH funding.